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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(hydroxymethyl)aminomethane (TRIS) is a fundamental buffer used extensively in biological
and pharmaceutical research. Its deuterated analogue, TRIS-d11 (Tris(hydroxymethyl-
d3)amino-d2-methane), is a critical component in applications requiring isotopic labeling, such
as Nuclear Magnetic Resonance (NMR) spectroscopy and neutron scattering studies. The
substitution of hydrogen with deuterium atoms in TRIS-d11 provides a non-protonated buffer
matrix, which is essential for minimizing solvent-related background signals in these sensitive
analytical techniques. This document provides a detailed protocol for the preparation of a TRIS-
d11 buffer solution, highlighting key considerations for handling deuterated reagents.

Chemical and Physical Properties

A clear understanding of the properties of both TRIS and its deuterated form is crucial for
accurate buffer preparation. The key quantitative data are summarized in the table below for
easy comparison.
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TRIS TRIS-d11
roperty ris(hydroxymethyl)amino ris(hydroxymethyl-
P (Tris(hyd hyl)ami (Tris(hyd hyl
methane) d3)amino-d2-methane)
) N,N,1,1,3,3-hexadeuterio-1,3-
2-Amino-2-

Full Chemical Name

(hydroxymethyl)propane-1,3-
diol

dideuteriooxy-2-
[dideuterio(deuteriooxy)methyl]

propan-2-amine

Molecular Formula CaH11NOs3 CaD11NOs
Molecular Weight 121.14 g/mol 132.20 g/mol [1][2][3][4][5]
CAS Number 77-86-1[2][6] 202656-13-1[1][2][3]1[71[8]

pKa at 25 °C in H20

~8.1[9]

Not applicable

pKa at 25 °C in D20

Not applicable

~8.8

Experimental Protocol: Preparation of 1 M TRIS-d11
Stock Solution (100 mL)

This protocol outlines the steps for preparing a 1 M stock solution of TRIS-d11 buffer.

Materials:

e TRIS-d11 (Tris(hydroxymethyl-d3)amino-d2-methane) powder

e Deuterium oxide (D20, 99.9 atom % D)

e Deuterium chloride (DCI) solution in D20 (e.g., 35 wt. % in D20)

¢ Volumetric flask (100 mL, Class A)

o Beaker (250 mL)

e Magnetic stirrer and stir bar
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pH meter with a glass electrode calibrated for use in D20 (if available) or a standard pH
meter

Pipettes

Spatula

Weighing paper
Procedure:
e Calculate the required mass of TRIS-d11:

o To prepare 100 mL (0.1 L) of a 1 M solution, the required mass of TRIS-d11 is calculated
as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) =1 mol/Lx0.1Lx132.20 g/mol =13.22 ¢
o Weigh the TRIS-d11 powder:

o Carefully weigh out 13.22 g of TRIS-d11 powder on weighing paper using an analytical
balance.

¢ Dissolve the TRIS-d11 in D20:

o

Transfer the weighed TRIS-d11 powder to a 250 mL beaker.

[¢]

Add approximately 80 mL of D20 to the beaker.

[¢]

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

[e]

Stir the solution until the TRIS-d11 powder is completely dissolved.
¢ Adjust the pD of the solution:

o Understanding pD: In a D20 solvent, the acidity is expressed as pD, which is related to the
pH meter reading by the equation: pD = pH reading + 0.40.[8]
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[e]

Immerse the pH electrode into the TRIS-d11 solution.

o Slowly add small aliquots of the DCI solution using a pipette to adjust the pD to the desired
value. For a TRIS buffer, the buffering range is typically around its pKa.

o Caution: The addition of acid is an exothermic reaction. Allow the solution to cool to room
temperature before making final pD adjustments.[10]

o For example, to achieve a pD of 8.0, you would adjust the pH meter reading to
approximately 7.6.

e Bring the solution to the final volume:

o Once the desired pD is reached, carefully transfer the solution from the beaker to a 100
mL volumetric flask.

o Rinse the beaker with a small amount of DO and add the rinsing to the volumetric flask to
ensure all the TRIS-d11 is transferred.

o Add D20 to the volumetric flask until the bottom of the meniscus reaches the calibration
mark.

e Homogenize and store the solution:

o Cap the volumetric flask and invert it several times to ensure the solution is thoroughly
mixed.

o Transfer the buffer solution to a clearly labeled, airtight container.

o Store the TRIS-d11 buffer solution at room temperature.

Diagrams
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Workflow for TRIS-d11 Buffer Preparation
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Caption: Experimental workflow for preparing TRIS-d11 buffer solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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